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Technical Guide: (2-Hydroxypyridin-3-yl)
(phenyl)methanone
For Researchers, Scientists, and Drug Development Professionals

Introduction
(2-Hydroxypyridin-3-yl)(phenyl)methanone is a heterocyclic ketone with a molecular

structure featuring a phenyl group and a 2-hydroxypyridine moiety linked by a carbonyl group.

This compound belongs to the broader class of hydroxypyridinones, a scaffold of significant

interest in medicinal chemistry due to its diverse biological activities. This technical guide

provides a comprehensive overview of the molecular properties, synthesis, and potential

biological relevance of (2-Hydroxypyridin-3-yl)(phenyl)methanone and its close analogs.

Molecular Profile
The fundamental molecular characteristics of (2-Hydroxypyridin-3-yl)(phenyl)methanone are

summarized in the table below.
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Property Value Source(s)

Molecular Formula C₁₂H₉NO₂ [1][2]

Molecular Weight 199.21 g/mol [1][2]

CAS Number 27039-12-9 [1][2][3]

MDL Number MFCD00234779 [2]

Synthesis
While a specific, detailed experimental protocol for the synthesis of (2-Hydroxypyridin-3-yl)
(phenyl)methanone is not readily available in the surveyed literature, a general approach can

be inferred from the synthesis of structurally related compounds, such as 5-aroyl-2-aryl-3-

hydroxypyridin-4(1H)-ones. A plausible synthetic strategy would involve the reaction of a

suitable pyridine precursor with a benzoylating agent.

A two-stage synthesis for similar 5-aroyl-2-aryl-3-hydroxypyridin-4(1H)-ones has been

described, which involves the refluxing of 5-aroyl-3-(benzyloxy)-2-(het)aryl-4H-pyran-4-ones

with ammonium acetate in acetic acid, followed by debenzylation.[4]

A general workflow for the synthesis of such hydroxypyridone derivatives is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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